Cas no 766508-67-2 (3-(Piperidin-4-yl)benzoic acid)

• Product Name: 3-(Piperidin-4-yl)benzoic acid
• CAS No: 766508-67-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD05864627
• CID: 550825
• PubChem ID: 40428306
• Update Time: 2025-04-19

3-(Piperidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)benzoic acid
• 3-(4-piperidinyl)Benzoic acid
• Benzoic acid,3-(4-piperidinyl)-
• 4-(3'-Carboxyphenyl)piperidine
• 4-(3-Carboxyphenyl)piperidine
• 3-piperidin-4-ylbenzoic acid
• ICCKWGCLHGIEQE-UHFFFAOYSA-N
• FS-2030
• A13454
• CS-0156953
• DTXSID70654296
• BENZOIC ACID, 3-(4-PIPERIDINYL)-
• 3-(piperidin-4-yl)benzoic acid, AldrichCPR
• Q-103048
• 3-Piperidin-4-yl-benzoic acid
• SCHEMBL1633310
• MFCD05864627
• EN300-1171498
• FT-0656936
• 3-(Piperidin-4-yl)benzoicacid
• 766508-67-2
• AKOS015897727
• DB-032112
• 3-Piperidin-4-yl-benzoic acid;3-(piperidin-4-yl)benzoic acid

• MDL： MFCD05864627
• Inchi： 1S/C12H15NO2/c14-12(15)11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-3,8-9,13H,4-7H2,(H,14,15)
• InChI Key： ICCKWGCLHGIEQE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.145
• Boiling Point: 377.5°C at 760 mmHg
• Flash Point: 182.1°C
• Refractive Index: 1.558
• PSA: 49.33

3-(Piperidin-4-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines